Cas no 1018443-01-0 (tert-butyl N-(3-methylazetidin-3-yl)carbamate)
tert-butyl N-(3-methylazetidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 3-(Boc-Amino)-3-methylazetidine
- tert-Butyl (3-methylazetidin-3-yl)carbamate
- tert-butyl N-(3-methylazetidin-3-yl)carbamate
- (3-methyl-azetidin-3-yl)-carbamic acid tert-butyl ester
- 3-METHYL-3-N-BOC-AMINOAZETIDINE
- AK-76409
- ANW-68635
- Carbamic acid, N-(3-methyl-3-azetidinyl)-, 1,1-dimethylethyl ester
- CTK8C2583
- PB23942
- SureCN3315842
- 3-(Boc-aMino)-3-Methylaze...
- 1018443-01-0
- BFHSUIWEPMCBQR-UHFFFAOYSA-N
- AKOS016005931
- DB-112320
- DTXSID00628940
- CS-0029807
- EN300-155096
- SCHEMBL3315842
- P11287
- AM20070672
- A897041
-
- MDL: MFCD11974378
- Inchi: 1S/C9H18N2O2/c1-8(2,3)13-7(12)11-9(4)5-10-6-9/h10H,5-6H2,1-4H3,(H,11,12)
- InChI Key: BFHSUIWEPMCBQR-UHFFFAOYSA-N
- SMILES: O(C(NC1(C)CNC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 186.136827821g/mol
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 50.4Ų
tert-butyl N-(3-methylazetidin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-1g |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 1g |
1526.48CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-5g |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 5g |
4579.43CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-500mg |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 500mg |
1187.26CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-250mg |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 250mg |
1017.65CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-100mg |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 100mg |
932.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0108-50mg |
(3-Methyl-azetidin-3-yl)-carbamic acid tert-butyl ester |
1018443-01-0 | 96% | 50mg |
805.64CNY | 2021-05-07 | |
| Chemenu | CM200229-1g |
3-(Boc-Amino)-3-methylazetidine |
1018443-01-0 | 95% | 1g |
$580 | 2021-06-09 | |
| Chemenu | CM200229-1g |
3-(Boc-Amino)-3-methylazetidine |
1018443-01-0 | 95% | 1g |
$382 | 2023-03-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04659-5g |
Tert-butyl N-(3-methylazetidin-3-yl)carbamate |
1018443-01-0 | 95% | 5g |
$1500 | 2023-09-07 | |
| Alichem | A449041032-1g |
3-(Boc-Amino)-3-methylazetidine |
1018443-01-0 | 95% | 1g |
$545.00 | 2023-09-04 |
tert-butyl N-(3-methylazetidin-3-yl)carbamate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on tert-butyl N-(3-methylazetidin-3-yl)carbamate
Comprehensive Guide to tert-butyl N-(3-methylazetidin-3-yl)carbamate (CAS No. 1018443-01-0): Properties, Applications, and Market Insights
tert-butyl N-(3-methylazetidin-3-yl)carbamate (CAS No. 1018443-01-0) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug synthesis and material science. With the increasing demand for high-purity intermediates in the pharmaceutical industry, tert-butyl N-(3-methylazetidin-3-yl)carbamate has gained significant attention for its unique structural properties and applications.
The molecular structure of tert-butyl N-(3-methylazetidin-3-yl)carbamate features a 3-methylazetidine ring, a tert-butyl carbamate group, and a nitrogen atom, making it a valuable building block for drug discovery. Researchers often utilize this compound in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. Its stability and reactivity under various conditions make it a preferred choice for medicinal chemistry applications.
One of the key advantages of tert-butyl N-(3-methylazetidin-3-yl)carbamate is its role in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group in this compound is widely used to protect amines during multi-step synthetic processes. This feature is particularly valuable in the production of peptide-based therapeutics, which are currently a hot topic in the pharmaceutical industry due to their potential in treating chronic diseases.
In recent years, the demand for tert-butyl N-(3-methylazetidin-3-yl)carbamate has surged due to its applications in small molecule drug development. With the rise of personalized medicine and targeted therapies, pharmaceutical companies are increasingly focusing on compounds like this to create more effective and safer drugs. The compound's ability to serve as a scaffold for drug design has made it a subject of numerous patent applications and research publications.
The synthesis of tert-butyl N-(3-methylazetidin-3-yl)carbamate typically involves multi-step organic reactions, including amination, carbamation, and protection-deprotection strategies. Advanced techniques such as flow chemistry and catalytic hydrogenation are often employed to improve yield and purity. These methods align with the growing trend of green chemistry and sustainable synthesis in the chemical industry.
From a market perspective, tert-butyl N-(3-methylazetidin-3-yl)carbamate is primarily supplied by fine chemical manufacturers and custom synthesis providers. The compound is available in various purity grades, ranging from 95% to 99%, to meet different research and industrial needs. With the expansion of contract research organizations (CROs) and pharmaceutical outsourcing, the demand for such specialized intermediates is expected to grow steadily in the coming years.
Quality control of tert-butyl N-(3-methylazetidin-3-yl)carbamate is crucial for its applications. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are used to verify its identity and purity. These quality assurance measures are particularly important for GMP-compliant production, which is essential for pharmaceutical applications.
Storage and handling of tert-butyl N-(3-methylazetidin-3-yl)carbamate require standard laboratory precautions. The compound should be kept in a cool, dry place, preferably under inert atmosphere to maintain its stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when handling the chemical, in line with general laboratory safety protocols.
The future prospects for tert-butyl N-(3-methylazetidin-3-yl)carbamate appear promising, especially with the increasing focus on novel drug discovery and bioconjugation techniques. As research continues to explore new applications of azetidine derivatives in medicine and materials science, this compound is likely to maintain its importance as a valuable chemical building block.
For researchers and industry professionals seeking more information about tert-butyl N-(3-methylazetidin-3-yl)carbamate (CAS No. 1018443-01-0), numerous scientific databases and chemical catalogs provide detailed specifications and references. The compound's unique properties and versatile applications make it a subject worth exploring for anyone involved in pharmaceutical development or organic synthesis.
1018443-01-0 (tert-butyl N-(3-methylazetidin-3-yl)carbamate) Related Products
- 255735-88-7(tert-butyl N-(2-aminopropyl)carbamate)
- 320581-09-7(tert-butyl N-(1-amino-2-methylpropan-2-yl)carbamate)
- 333743-54-7((R)-1-N-Boc-Propane-1,2-diamine hydrochloride)
- 869901-70-2((R)-tert-Butyl (1-(ethylamino)propan-2-yl)carbamate)
- 1179361-35-3(1-N-Boc-2-Methylpropane-1,2-diamine hydrochloride)
- 91188-13-5(tert-butyl N-(azetidin-3-yl)carbamate)
- 169954-68-1(2-N-Boc-2-Methylpropane-1,2-diamine Hydrochloride)
- 381210-89-5(Carbamic acid,[(1S)-1-methyl-2-[(1-methylethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI))
- 217806-26-3(tert-butyl N-(azetidin-3-yl)carbamate hydrochloride)
- 121103-15-9((S)-1-N-Boc-Propane-1,2-diamine hydrochloride)